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Compound of Interest

L-Phenylalanine benzyl ester
Compound Name:
hydrochloride

Cat. No.: B555325

Essential Safety and Handling Guide for L--
Phenylalanine Benzyl Ester Hydrochloride

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling L-Phenylalanine benzyl ester hydrochloride. The
following procedures and recommendations are designed to ensure a safe laboratory
environment and maintain the integrity of the compound.

Physical and Chemical Properties

Property Value Source
Chemical Formula C16H18CINO2 [1][2]
Molecular Weight 291.77 g/mol [2]
Physical State Solid, Crystalline Powder [1]13]
Color White to off-white [1][3]
Melting Point 197-200°C [2]
Storage Temperature 0-8 °C, Keep refrigerated [4][5]
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Hazard Identification and Personal Protective

Equipment (PPE)

While some safety data sheets (SDS) indicate no known hazards, it is crucial to handle L-

Phenylalanine benzyl ester hydrochloride with care as it may cause skin, eye, and

respiratory tract irritation.[1] A comprehensive suite of personal protective equipment is

mandatory to minimize exposure.

Specifications and

PPE Category Item .
Recommendations
Should conform to EN 166

Eye and Face Protection Safety Goggles / Eyeshields (EVU) or ANSI Z87.1 (US)

standards.[6][7]

Recommended when there is
Face Shield a significant risk of splashing

or dust generation.[6]

Hand Protection Chemical-Resistant Gloves

Nitrile or neoprene gloves are

recommended.[6][8]

Body Protection Laboratory Coat / Full Suit

A standard laboratory coat
should be worn and fully
buttoned. A full suit may be

necessary for large spills.[1][6]

Respiratory Protection Dust Mask / Respirator

A NIOSH-approved N95 (US)
or P1 (EN 143) dust mask
should be used if handling
procedures may generate
dust.[6] Work should be
conducted in a well-ventilated

area or a fume hood.[4]

Operational Plan: Step-by-Step Handling Protocol

Adherence to a strict operational workflow is critical for minimizing exposure risks.
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. Preparation and Precautionary Measures:
Assemble all necessary equipment, such as spatulas, weighing paper, and glassware.
Ensure that an eyewash station and safety shower are readily accessible.[4]
Don all required personal protective equipment as detailed in the table above.

. Handling the Solid Compound:

All manipulations of solid L-Phenylalanine benzyl ester hydrochloride should be
performed in a chemical fume hood to prevent the inhalation of airborne particles.[4]

When weighing the compound, use a tared, sealed container to minimize dust generation.
Avoid direct contact with the solid. Use clean, dry spatulas for transferring.

. Preparing Solutions:
Slowly add the solid compound to the solvent to avoid splashing.

Ensure the container is appropriately labeled with the compound name, concentration,
solvent, and date.

. Storage:
Keep the container tightly closed and store it in a cool, dry, and well-ventilated area.[1][4]

For long-term storage, refrigeration is recommended.[4] Some suppliers suggest storage
under an inert atmosphere as the compound may be air-sensitive.[4]

Spill and Disposal Plan

Spill Response:

o Small Spills: In the event of a small spill, evacuate the immediate area. Wearing appropriate
PPE, use appropriate tools to put the spilled solid in a convenient waste disposal container.

[1]
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e Large Spills: For large spills, evacuate the laboratory and follow institutional emergency
procedures. A self-contained breathing apparatus should be used to avoid inhalation of the
product.[1]

Waste Disposal:

o Waste must be disposed of in accordance with federal, state, and local environmental control
regulations.[1]

o Collect waste residues in a sealed, labeled container.

Safety Workflow Diagram

The following diagram illustrates the decision-making process for selecting and using
appropriate PPE when handling L-Phenylalanine benzyl ester hydrochloride.
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PPE Selection and Usage Workflow for L-Phenylalanine Benzyl Ester Hydrochloride
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Caption: PPE selection workflow for handling L-Phenylalanine benzyl ester hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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